N-[4-(1-Methyltetrazol-5-yl)phenyl]prop-2-enamide

• IUPAC Name: N-[4-(1-methyltetrazol-5-yl)phenyl]prop-2-enamide
• InChI: InChI=1S/C11H11N5O/c1-3-10(17)12-9-6-4-8(5-7-9)11-13-14-15-16(11)2/h3-7H,1H2,2H3,(H,12,17)
• InChI Key: ZWCGLTKSYBAEMY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)C2=CC=C(C=C2)NC(=O)C=C
• Molecular Formula: C11H11N5O
• Molecular Weight: 229.24 g/mol

Description

The compound “N-[4-(1-Methyltetrazol-5-yl)phenyl]prop-2-enamide” is a complex organic molecule that contains a tetrazole ring and an amide group. Tetrazoles are a class of five-membered heterocyclic compounds that contain four nitrogen atoms and one carbon atom. They are known for their high nitrogen content and have been used in various fields such as pharmaceuticals, agrochemicals, and explosives.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the tetrazole ring, possibly through a [2+3] cycloaddition reaction between a nitrile and an azide. The amide group could be introduced through a subsequent reaction, although the specifics would depend on the exact synthetic route chosen.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the tetrazole and amide groups. Tetrazoles are known to participate in various reactions, such as substitutions or additions. The amide group could also undergo reactions, such as hydrolysis or reductions.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its specific biological target. Tetrazole derivatives have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, and antiviral effects.